Cas no 39886-78-7 (2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]-)

• Product Name: 2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]-
• CAS No: 39886-78-7
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 1511351
• PubChem ID: 13168619
• Update Time: 2025-06-11

2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]-
• 4-(3-methoxy-4-phenylmethoxyphenyl)butan-2-one
• 4-(4-(Benzyloxy)-3-methoxyphenyl)butan-2-one
• 39886-78-7
• F74705
• BS-47889
• 4-[4-(Benzyloxy)-3-methoxyphenyl]butan-2-one
• SCHEMBL9680818
• DTXSID20524374

• Inchi： 1S/C18H20O3/c1-14(19)8-9-15-10-11-17(18(12-15)20-2)21-13-16-6-4-3-5-7-16/h3-7,10-12H,8-9,13H2,1-2H3
• InChI Key： BWALMJLAEWUHEY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1OC)CCC(C)=O

Computed Properties

• Exact Mass: 284.1413
• Monoisotopic Mass: 284.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Additional information on 2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]-

Comprehensive Overview of 2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]- (CAS No. 39886-78-7)

2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]-, with the CAS number 39886-78-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, fragrance synthesis, and advanced material science. This compound, often referred to by its systematic name or CAS registry number, is a derivative of butanone featuring a methoxy and phenylmethoxy substitution pattern. Its unique structural properties make it a valuable intermediate in synthetic chemistry, particularly for applications requiring precise molecular modifications.

The growing interest in 4-[3-methoxy-4-(phenylmethoxy)phenyl]-2-butanone is driven by its versatility in organic synthesis. Researchers and industries are increasingly exploring its potential as a building block for flavor and fragrance compounds, where its aromatic and ketone functionalities play a critical role. Additionally, its CAS No. 39886-78-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, physicochemical properties, and applications in green chemistry, aligning with the global shift toward sustainable practices.

One of the most discussed topics surrounding 2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]- is its role in pharmaceutical intermediates. The compound's ability to act as a precursor for bioactive molecules has made it a subject of interest in drug discovery. For instance, its structural motif is found in compounds under investigation for their anti-inflammatory and antioxidant properties. This aligns with the rising demand for novel therapeutic agents, as evidenced by frequent searches for "drug development intermediates" and "bioactive ketones" in scientific literature.

From a technical perspective, the physicochemical characteristics of CAS 39886-78-7 are critical for its applications. Its molecular weight, solubility, and stability under various conditions are frequently analyzed to optimize its use in industrial processes. Recent advancements in analytical techniques, such as HPLC and GC-MS, have enabled more precise quantification and purity assessment of this compound, addressing common user queries about quality control and batch consistency.

In the realm of material science, 4-[3-methoxy-4-(phenylmethoxy)phenyl]-2-butanone has shown promise as a monomer or crosslinking agent in polymer chemistry. Its aromatic rings and ketone group contribute to the thermal and mechanical properties of resulting materials, making it a candidate for high-performance coatings and adhesives. Searches for "advanced polymer intermediates" and "functionalized ketones" often lead to discussions about this compound, highlighting its interdisciplinary appeal.

Environmental and regulatory considerations are also pivotal when discussing 2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]-. With increasing emphasis on green chemistry, researchers are exploring eco-friendly synthesis routes for this compound. Questions about its biodegradability and environmental impact are common, reflecting broader societal concerns about sustainable chemical production. Regulatory databases frequently update its safety profiles, ensuring compliance with global standards.

In conclusion, 2-Butanone, 4-[3-methoxy-4-(phenylmethoxy)phenyl]- (CAS No. 39886-78-7) is a multifaceted compound with applications spanning pharmaceuticals, fragrances, and materials. Its scientific and industrial relevance is underscored by the frequent searches for its properties, synthesis, and uses. As research continues to uncover new potentials, this compound remains a cornerstone in organic chemistry and beyond.